Cas no 1221931-40-3 (tert-Butyl 2-Chloro-6,7-dihydrothiazolo5,4-cpyridine-5(4H)-carboxylate)

• Product Name: tert-Butyl 2-Chloro-6,7-dihydrothiazolo5,4-cpyridine-5(4H)-carboxylate
• CAS No: 1221931-40-3
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• CID: 1038407
• PubChem ID: 68221681
• Update Time: 2025-10-30

tert-Butyl 2-Chloro-6,7-dihydrothiazolo5,4-cpyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• AK100748
• ANW-69961
• CTK8C3332
• KB-260300
• 5-Boc-2-chloro-6,7-dihydrothiazolo[5,4-c]pyridine
• Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-chloro-6,7-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 2-chloro-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carboxylate
• TERT-BUTYL 2-CHLORO-4H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE-5-CARBOXYLATE
• DB-221982
• 2-Chloro-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylic acid tert-butyl ester
• BS-21263
• WYB93140
• D86988
• tert-butyl 2-chloro-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• 1221931-40-3
• tert-Butyl2-chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• A891177
• SCHEMBL12234755
• DTXSID20738151
• CS-0312487
• tert-Butyl 2-Chloro-6,7-dihydrothiazolo5,4-cpyridine-5(4H)-carboxylate

• MDL： MFCD22381608
• Inchi： 1S/C11H15ClN2O2S/c1-11(2,3)16-10(15)14-5-4-7-8(6-14)17-9(12)13-7/h4-6H2,1-3H3
• InChI Key： PVRYZNJYTDBLDW-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(CN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 274.0542766g/mol
• Monoisotopic Mass: 274.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-Butyl 2-Chloro-6,7-dihydrothiazolo5,4-cpyridine-5(4H)-carboxylate

tert-Butyl 2-Chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate: A Comprehensive Overview

The compound tert-Butyl 2-Chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate, identified by the CAS number 1221931-40-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a thiazolo[5,4-c]pyridine ring system with a tert-butyl carboxylate group and a chlorine substituent at the 2-position. These structural features contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of thiazolopyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, the presence of the chlorine atom at the 2-position in this compound suggests potential electron-withdrawing effects, which could enhance its binding affinity to certain receptors or enzymes. Additionally, the tert-butyl group is a bulky substituent that may influence the molecule's solubility and pharmacokinetic properties. These characteristics make tert-Butyl 2-Chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate a promising candidate for further exploration in drug development.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of an appropriate diamine or amide intermediate under acidic or basic conditions to form the thiazolopyridine ring system. Subsequent functionalization steps are then employed to introduce the tert-butyl carboxylate and chlorine substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, tert-Butyl 2-Chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate has shown potential in several therapeutic areas. For example, its ability to inhibit certain kinases or ion channels makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders. Moreover, its structural versatility allows for further modification to optimize its pharmacological properties. Researchers are actively investigating its efficacy in preclinical models to assess its suitability as a lead compound for drug development.

The latest research on this compound has also focused on understanding its mechanism of action at molecular levels. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into how it interacts with target proteins. These studies have revealed that the tert-butyl group plays a critical role in stabilizing key interactions within the binding pocket, while the chlorine substituent enhances selectivity by introducing additional hydrogen bonding or hydrophobic interactions.

In conclusion, tert-Butyl 2-Chloro-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate represents an intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure and promising biological properties make it a focal point for ongoing investigations aimed at advancing our understanding of thiazolopyridines and their role in modern medicine.